![molecular formula C15H11F2N5O B5697493 N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide](/img/structure/B5697493.png)
N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as DFTA, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood, but studies have shown that it can modulate various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. Additionally, this compound has been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which play a role in cancer and inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells and inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activity of inflammatory enzymes. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide in lab experiments include its high purity, good yields, and potential therapeutic properties. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, including:
1. Further studies to understand its mechanism of action and signaling pathways.
2. Preclinical studies to determine its efficacy in various disease models.
3. Development of novel formulations to improve its solubility and bioavailability.
4. Clinical trials to determine its safety and efficacy in humans.
5. Studies to determine its potential use as a diagnostic tool for cancer and other diseases.
Conclusion
In conclusion, this compound is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. It has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide can be synthesized using various methods, including the reaction of 2,4-difluoroaniline with 5-phenyltetrazole in the presence of acetic anhydride and triethylamine. Another method involves the reaction of 2,4-difluoroaniline with 5-phenyltetrazole in the presence of potassium carbonate and acetic acid. These methods have been optimized to yield high purity this compound with good yields.
Scientific Research Applications
N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been extensively studied for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound has anti-cancer properties and can inhibit the growth and proliferation of cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory diseases. Furthermore, this compound has been studied for its potential neuroprotective effects and has shown promising results in preclinical studies.
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N5O/c16-11-6-7-13(12(17)8-11)18-14(23)9-22-20-15(19-21-22)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUNCMWZAFQMNJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.